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Introduction
Technetium-98 (⁹⁸Tc) is a long-lived, artificial radioisotope of technetium that undergoes decay

through two primary modes: beta minus (β⁻) decay to Ruthenium-98 (⁹⁸Ru) and electron

capture (EC) to Molybdenum-98 (⁹⁸Mo). The electron capture branch of ⁹⁸Tc decay is a

relatively rare event, with a recently measured branching ratio of approximately 0.3%.[1][2]

Precise measurement of this decay mode is crucial for a complete understanding of the nuclear

structure of these isotopes and for refining nuclear decay models. This document provides a

detailed experimental setup and protocol for the measurement of the electron capture of ⁹⁸Tc,

aimed at researchers in nuclear physics, radiochemistry, and related fields.

Decay Scheme and Quantitative Data
Technetium-98 decays with a half-life of approximately 4.2 million years.[2][3] The primary

decay mode is β⁻ emission to ⁹⁸Ru. The less frequent electron capture decay populates

excited states of ⁹⁸Mo, which then de-excite by emitting characteristic gamma rays. The Q-

value for the electron capture decay of ⁹⁸Tc to ⁹⁸Mo has been determined to be 1684(3) keV.[1]

The de-excitation of the daughter nucleus, ⁹⁸Mo, following electron capture, results in a

cascade of gamma rays. Based on the known level scheme of ⁹⁸Mo and experimental

observations, the most prominent gamma transitions expected to be observed are the 4⁺ → 2⁺

and 2⁺ → 0⁺ transitions.
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Parameter Value Reference

Half-life of ⁹⁸Tc 4.2 ± 0.3 million years [2][3]

Decay Modes
β⁻ (to ⁹⁸Ru), Electron Capture

(to ⁹⁸Mo)
[3]

Electron Capture Branching

Ratio
0.29(3) % [1]

Q-value (EC to ⁹⁸Mo) 1684(3) keV [1]

Expected Gamma Transitions

in ⁹⁸Mo

2⁺ → 0⁺ 787.4 keV [1]

4⁺ → 2⁺ 722.6 keV [1]

Note: The precise intensities of these gamma rays following the electron capture of ⁹⁸Tc require

careful experimental determination. The values provided are based on the observation of

analogous transitions in the well-studied decay of other isotopes and the initial experimental

evidence for ⁹⁸Tc electron capture.

Experimental Setup
The successful measurement of the faint electron capture signal of ⁹⁸Tc requires a carefully

designed experimental setup that maximizes detection efficiency while minimizing background

radiation. The scarcity of ⁹⁸Tc necessitates a highly sensitive detection system and robust

shielding.

Key Components:
High-Purity Germanium (HPGe) Detector: A large-volume, high-efficiency HPGe detector,

preferably a "Clover" or similar segmented detector, is essential for high-resolution gamma-

ray spectroscopy. This allows for the precise identification and quantification of the

characteristic gamma rays from ⁹⁸Mo.

Lead Shielding: A substantial lead shield is required to reduce the ambient gamma-ray

background. Given that the ⁹⁸Tc sample is likely to be contaminated with the more abundant
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and highly radioactive ⁹⁹Tc, a specially designed, low-background lead shield is critical to

suppress the intense radiation from ⁹⁹Tc decay products. The University of Cologne

experiment utilized a custom lead enclosure for this purpose.[1][2]

Data Acquisition System (DAQ): A multi-channel analyzer (MCA) based DAQ system is

needed to collect and histogram the energy signals from the HPGe detector. The system

should be capable of long-duration measurements to accumulate sufficient statistics for the

rare electron capture events.

Sample Holder: A sample holder made of low-background materials (e.g., copper or high-

purity aluminum) should be used to position the ⁹⁸Tc sample reproducibly in close proximity

to the detector to maximize the geometric efficiency.

Experimental Protocols
Production and Purification of Technetium-98
The primary challenge in this experiment is obtaining a sample of ⁹⁸Tc with sufficient activity

and purity.

Production:

Source of ⁹⁸Tc: Currently, there are no routine production methods for ⁹⁸Tc. The most

practical approach, as demonstrated by the University of Cologne, is to utilize a sample of

⁹⁹Tc that contains trace amounts of ⁹⁸Tc as an impurity.[1][2] ⁹⁹Tc is a major fission product of

uranium and is more readily available.

Alternative Production Route (Research Level): Proton-induced reactions on molybdenum

targets, such as the ¹⁰⁰Mo(p,3n)⁹⁸Tc reaction, could be explored for producing ⁹⁸Tc. This

would require access to a cyclotron and subsequent chemical separation of technetium from

the molybdenum target. Optimization of proton energy is crucial to maximize ⁹⁸Tc production

while minimizing the co-production of other technetium isotopes.

Purification:

The separation of ⁹⁸Tc from the bulk of ⁹⁹Tc is a critical and challenging step. A combination of

solvent extraction and ion-exchange chromatography is recommended.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/CA2895929A1/en
https://files01.core.ac.uk/download/pdf/197578369.pdf
https://www.benchchem.com/product/b1206984?utm_src=pdf-body
https://patents.google.com/patent/CA2895929A1/en
https://files01.core.ac.uk/download/pdf/197578369.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Extraction: This technique can be used for the initial bulk separation of technetium

from other elements. For instance, technetium in the form of pertechnetate (TcO₄⁻) can be

selectively extracted from an aqueous solution into an organic solvent like methyl ethyl

ketone (MEK).

Ion-Exchange Chromatography: Anion exchange chromatography is a powerful technique for

separating different technetium species and for purification from other contaminants. The

separation of ⁹⁸Tc from ⁹⁹Tc is challenging due to their identical chemical properties.

However, slight differences in their production pathways and subsequent chemical forms

might be exploited. A multi-column separation process may be necessary to achieve the

required purity.

Detector Calibration
Accurate energy and efficiency calibration of the HPGe detector is crucial for the correct

identification and quantification of the gamma rays from ⁹⁸Mo.

Energy Calibration: Use standard calibration sources with well-known gamma-ray energies

covering the energy range of interest (approximately 500 keV to 2000 keV). Recommended

sources include ¹³³Ba, ¹⁵²Eu, and ⁶⁰Co.

Efficiency Calibration: The same standard sources should be used to determine the

detector's efficiency as a function of energy. The calibration source should be placed in the

same geometry as the ⁹⁸Tc sample to ensure the accuracy of the efficiency correction.

Data Acquisition
Place the purified and prepared ⁹⁸Tc sample in the sample holder at a fixed and reproducible

distance from the HPGe detector.

Enclose the sample and detector within the lead shield.

Acquire a gamma-ray spectrum for a sufficiently long period to obtain statistically significant

peaks for the expected gamma rays from ⁹⁸Mo. Given the low branching ratio, this may

require several days or even weeks of continuous measurement.[1][2]
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Simultaneously, acquire a background spectrum with the sample removed to identify and

subtract any background peaks.

Data Analysis
Analyze the acquired gamma-ray spectrum to identify the characteristic gamma rays of ⁹⁸Mo.

The primary peaks of interest are expected at approximately 722.6 keV and 787.4 keV.

Determine the net peak area for each identified gamma ray by fitting the peaks with an

appropriate function (e.g., a Gaussian with a tail) and subtracting the underlying background.

Calculate the activity of the ⁹⁸Mo produced via electron capture using the following formula

for each gamma ray:

Activity (Bq) = (Net Peak Area) / (Efficiency × Gamma Intensity × Acquisition Time)

By measuring the activity of the parent ⁹⁸Tc (if possible, through other means, or by

estimating its mass), the branching ratio for electron capture can be determined.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the decay pathway of Technetium-98 and the experimental

workflow for measuring its electron capture.

Technetium-98 (⁹⁸Tc)

Ruthenium-98 (⁹⁸Ru)β⁻ decay (~99.7%)

Excited ⁹⁸Mo*

Electron Capture (~0.3%)

Molybdenum-98 (⁹⁸Mo)γ-ray cascade

Click to download full resolution via product page

Caption: Decay pathway of Technetium-98.
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Caption: Experimental workflow for measuring ⁹⁸Tc electron capture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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